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Compound of Interest

Compound Name: Cadmium-109

Cat. No.: B087968 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of radioactive materials are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the safe disposal of

Cadmium-109 (Cd-109), a radionuclide commonly used in research. Adherence to these

protocols is critical for minimizing radiation exposure and preventing environmental

contamination.

Key Characteristics and Radiation Data of
Cadmium-109
Understanding the radiological properties of Cadmium-109 is the first step in managing it

safely. The following table summarizes its key quantitative data, providing a clear reference for

risk assessment and procedural planning.
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Property Value

Half-life 462.6 days, 461.4 days[1]

Principal Emissions
22.1 keV X-rays (83%), accompanied by

electrons with energies up to 87 keV.

Half-Value Layer 0.01 mm in lead; 2 cm in tissue.

Annual Limit on Intake (ALI)
40 microcuries (µCi) via inhalation; 300 µCi via

ingestion.[1]

Gamma Dose Rate

0.778 mrem/hour/mCi at 30 cm (deep tissue

dose for an unshielded point source). 0.028

mrem/h at 1 ft for a 1 mCi point source.[1]

Skin Contamination Dose Rate
2000 mrem/hour for a uniform deposit of 1

µCi/cm².[1]

Essential Safety and Handling Protocols
Before beginning any procedure involving Cadmium-109, it is crucial to have a comprehensive

safety plan in place. The primary hazards associated with Cd-109 are skin contamination and

internal exposure through ingestion or inhalation.[2]

Personal Protective Equipment (PPE): At a minimum, personnel must wear disposable gloves,

a lab coat, and safety glasses when handling Cadmium-109.[3] It is imperative to change

gloves frequently to prevent the spread of contamination.

Monitoring and Detection:

A thin-window sodium iodide (NaI) probe is the recommended instrument for detecting Cd-

109 contamination.[1]

Geiger-Müller (GM) detectors may not be sensitive enough to detect low levels of

contamination.[2]

An operational survey meter should be present and turned on whenever Cd-109 is being

handled to immediately detect any spills or contamination.[3]
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Regular surveys of the work area, including instrument and smear tests, are required before,

during, and after work.[1]

Radiation monitoring badges (body and ring) must be worn by individuals working with 1 mCi

or more of open-source Cd-109 for extended operations.[2]

Shielding:

The low-energy X-rays emitted by Cadmium-109 can be effectively shielded with thin layers

of lead foil or sheets (less than 1 mm).[2][1]

The beta emissions are of low energy and can be stopped by less than 1 mm of plastic.[1]

Step-by-Step Cadmium-109 Disposal Procedures
Proper segregation and disposal of Cadmium-109 waste are critical to maintaining a safe

laboratory and complying with regulatory standards. The following workflow outlines the

necessary steps for managing different types of Cd-109 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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